Cas no 951887-42-6 (3,5-Dichloro-3'-methylbenzophenone)

• Product Name: 3,5-Dichloro-3'-methylbenzophenone
• CAS No: 951887-42-6
• MF: C₁₄H₁₀Cl₂O
• MW: 265.134602069855
• CID: 4722216
• Update Time: 2025-05-20

3,5-Dichloro-3'-methylbenzophenone Chemical and Physical Properties

Names and Identifiers

• 3,5-DICHLORO-3'-METHYLBENZOPHENONE
• (3,5-Dichlorophenyl)(m-tolyl)methanone
• BC4717317
• 3,5-Dichloro-3'-methylbenzophenone

• Inchi： 1S/C14H10Cl2O/c1-9-3-2-4-10(5-9)14(17)11-6-12(15)8-13(16)7-11/h2-8H,1H3
• InChI Key： IXZDFCOYCSYRST-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C1=CC=CC(C)=C1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Topological Polar Surface Area: 17.1

Additional information on 3,5-Dichloro-3'-methylbenzophenone

3,5-Dichloro-3'-methylbenzophenone (CAS No. 951887-42-6): An Overview of Its Properties and Applications

3,5-Dichloro-3'-methylbenzophenone (CAS No. 951887-42-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes two chlorine atoms and a methyl group attached to a benzophenone backbone. The specific arrangement of these functional groups imparts distinct chemical and physical properties, making it a valuable compound for various applications.

The molecular formula of 3,5-Dichloro-3'-methylbenzophenone is C₁₄H₁₀Cl₂O, and its molecular weight is approximately 267.12 g/mol. The compound is a white crystalline solid at room temperature and exhibits good solubility in common organic solvents such as dichloromethane, acetone, and ethanol. These properties make it suitable for use in a wide range of synthetic reactions and analytical techniques.

In recent years, 3,5-Dichloro-3'-methylbenzophenone has been extensively studied for its potential applications in the development of new pharmaceuticals and materials. One of the key areas of research has been its use as an intermediate in the synthesis of biologically active compounds. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anti-cancer properties. A notable example is the synthesis of a series of 3,5-dichloro-3'-methylbenzophenone-based derivatives that demonstrated significant inhibition of tumor growth in vitro and in vivo models.

The unique electronic properties of 3,5-Dichloro-3'-methylbenzophenone also make it an attractive candidate for use in the development of advanced materials. Research has focused on its potential as a building block for the synthesis of functional polymers and organic semiconductors. These materials have applications in areas such as organic electronics, photovoltaics, and sensors. For example, a recent study published in the Journal of Materials Chemistry C reported the synthesis of a novel polymer incorporating 3,5-dichloro-3'-methylbenzophenone units, which exhibited excellent charge transport properties and stability under various environmental conditions.

In addition to its synthetic utility, 3,5-Dichloro-3'-methylbenzophenone has been investigated for its potential as a probe molecule in analytical chemistry. Its distinct spectral characteristics make it useful for various analytical techniques such as UV-Vis spectroscopy and mass spectrometry. These techniques are essential for the characterization and quantification of complex mixtures in pharmaceuticals and environmental samples.

The safety profile of 3,5-Dichloro-3'-methylbenzophenone is another important aspect that has been studied extensively. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that exposure to high concentrations or prolonged exposure may pose health risks. Therefore, it is recommended to handle this compound with appropriate personal protective equipment (PPE) and to follow all relevant safety guidelines.

In conclusion, 3,5-Dichloro-3'-methylbenzophenone (CAS No. 951887-42-6) is a multifaceted compound with a wide range of applications in chemistry, biology, and materials science. Its unique molecular structure and properties make it an invaluable tool for researchers working on the development of new pharmaceuticals, advanced materials, and analytical methods. As research in these areas continues to advance, the potential applications of this compound are likely to expand further.